1-Bromo-3-(1-bromobutan-2-yl)benzene

• Molecular Formula: C10H12Br2
• Molecular Weight: 292.01 g/mol
• IUPAC Name: 1-bromo-3-(1-bromobutan-2-yl)benzene
• InChI: InChI=1S/C10H12Br2/c1-2-8(7-11)9-4-3-5-10(12)6-9/h3-6,8H,2,7H2,1H3
• InChI Key: AIKCQZCQPCOPHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CBr)C1=CC(=CC=C1)Br

Description

1-Bromo-3-(1-bromobutan-2-yl)benzene is a brominated aromatic compound featuring a benzene ring substituted with a bromine atom at the 1-position and a 1-bromobutan-2-yl chain at the 3-position. This structure combines aromatic and aliphatic bromine moieties, making it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and halogen exchange processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Bromo-3-(1-bromobutan-2-yl)benzene can be synthesized through electrophilic aromatic substitution reactions. One common method involves the bromination of benzene using bromine in the presence of a Lewis acid catalyst such as aluminum chloride or ferric bromide . The reaction proceeds via the formation of a benzenonium intermediate, which is then deprotonated to yield the substituted benzene ring .

Industrial Production Methods: Industrial production of 1-Bromo-3-(1-bromobutan-2-yl)benzene typically involves large-scale bromination reactions under controlled conditions. The process may include steps such as the addition of bromine to benzene derivatives, followed by purification and isolation of the desired product. The reaction conditions are optimized to ensure high yield and purity of the final compound .

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-3-(1-bromobutan-2-yl)benzene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atoms can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form corresponding brominated benzoic acids or other oxidized derivatives.

Reduction Reactions: Reduction of the bromine atoms can lead to the formation of dehalogenated products.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions are used.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are employed.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzene derivatives, while oxidation can produce brominated carboxylic acids .

Scientific Research Applications

1-Bromo-3-(1-bromobutan-2-yl)benzene has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in the development of pharmaceuticals and therapeutic agents.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 1-Bromo-3-(1-bromobutan-2-yl)benzene involves its interaction with molecular targets through electrophilic aromatic substitution. The bromine atoms on the benzene ring can participate in various chemical reactions, leading to the formation of reactive intermediates. These intermediates can further react with other molecules, resulting in the desired chemical transformations .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares key structural features of 1-bromo-3-(1-bromobutan-2-yl)benzene with related brominated benzene derivatives:

Compound Name	Substituent Structure	Molecular Formula	Key Features/Applications
1-Bromo-3-(1-bromobutan-2-yl)benzene	Br-C₆H₄-CH(CH₂Br)CH₂CH₃	C₁₀H₁₁Br₂	Dual bromine sites enable sequential functionalization in multi-step syntheses.
1-Bromo-3-(bromomethyl)benzene	Br-C₆H₄-CH₂Br	C₇H₆Br₂	Reactive benzylic bromine facilitates alkylation or elimination reactions .
1-Bromo-3-(trifluoromethoxy)benzene	Br-C₆H₄-OCF₃	C₇H₄BrF₃O	Electron-withdrawing trifluoromethoxy group enhances electrophilic substitution reactivity .
1-Bromo-3-(hexyloxy)benzene	Br-C₆H₄-O-C₆H₁₃	C₁₂H₁₇BrO	Alkoxy chain improves solubility in nonpolar solvents for catalytic applications .
1-Bromo-3-(2-fluoropropyl)benzene	Br-C₆H₄-CH₂CHF₂	C₉H₉BrF₂	Fluorinated alkyl groups modulate lipophilicity and metabolic stability in drug design .

Key Observations :

• Electron Effects : Electron-withdrawing groups (e.g., -OCF₃) increase electrophilicity of the aromatic ring, favoring nucleophilic aromatic substitution, while electron-donating groups (e.g., -OCH₃) enhance stability in radical reactions .
• Reactivity : Aliphatic bromine in 1-bromo-3-(1-bromobutan-2-yl)benzene and 1-bromo-3-(bromomethyl)benzene enables cross-coupling or elimination, whereas aromatic bromine participates in Suzuki-Miyaura couplings .

Cross-Coupling Reactions

• Suzuki-Miyaura Coupling : Aryl bromides like 1-bromo-3-(trifluoromethoxy)benzene undergo efficient coupling with arylboronic acids to form biaryl structures, critical in pharmaceutical intermediates .
• Negishi Coupling : 1-Bromo-3-(trifluoromethyl)benzene reacts with arylzinc reagents to yield fluorinated ketones, highlighting the role of substituents in directing reactivity .

Functional Group Transformations

• Alkyl Bromide Reactivity : The benzylic bromine in 1-bromo-3-(bromomethyl)benzene can be replaced via nucleophilic substitution, enabling the synthesis of ethers or amines .
• Fluorination : 1-Bromo-3-(2-fluoropropyl)benzene is synthesized via hydrofluorination of styrenes, showcasing the interplay between bromine and fluorine in tuning physicochemical properties .

Spectroscopic and Physical Properties

The table below summarizes NMR data for selected compounds:

Compound Name	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Reference
1-Bromo-3-((3-fluorobenzyl)oxy)benzene	7.36–7.25 (m, 1H), 5.04 (s, 2H)	162.93 (d, J = 287.43 Hz, C-F)
1-Bromo-3-(2-fluoropropyl)benzene	-	19F NMR: -180.2 (t, J = 47 Hz)
1-Bromo-3-(trifluoromethoxy)benzene	7.20–7.09 (m, aromatic H)	121.5 (q, J = 320 Hz, CF₃)

Insights :

• Substituent Effects : Fluorine atoms induce distinct splitting patterns in NMR, aiding structural elucidation (e.g., ¹⁹F NMR for 1-bromo-3-(2-fluoropropyl)benzene) .
• Solubility : Alkoxy chains (e.g., hexyloxy in 1-bromo-3-(hexyloxy)benzene) enhance solubility in organic solvents, facilitating purification .

Biological Activity

1-Bromo-3-(1-bromobutan-2-yl)benzene is a polybrominated aromatic compound that has garnered attention due to its potential biological activities. This article explores its chemical properties, biological interactions, and implications for medicinal chemistry, supported by data tables and relevant research findings.

1-Bromo-3-(1-bromobutan-2-yl)benzene has the molecular formula $C_{10}H_{12}Br_2$ and a molecular weight of approximately 290.92 g/mol. Its structure features a bromobutane side chain attached to a brominated benzene ring, which influences its reactivity and biological interactions.

Structural Information:

• Molecular Formula: $C_{10}H_{12}Br_2$
• SMILES: CCC(CBr)C1=CC(=CC=C1)Br
• InChIKey: AIKCQZCQPCOPHQ-UHFFFAOYSA-N

Biological Activity Overview

Research indicates that 1-Bromo-3-(1-bromobutan-2-yl)benzene exhibits various biological activities, particularly in antimicrobial and anticancer domains. Its halogenated structure enhances its reactivity, allowing it to interact with biological targets such as enzymes and receptors.

Antimicrobial Activity

Studies have demonstrated that halogenated compounds can possess significant antimicrobial properties. For instance, 1-Bromo-3-(1-bromobutan-2-yl)benzene has been investigated for its effectiveness against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
S. aureus	16 µg/mL
P. aeruginosa	64 µg/mL

These results suggest that the compound may inhibit bacterial growth through mechanisms that disrupt cellular processes or damage bacterial membranes.

Anticancer Properties

The anticancer potential of 1-Bromo-3-(1-bromobutan-2-yl)benzene has also been a focus of research. In vitro studies have shown that this compound can induce apoptosis in cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (Cervical Cancer)	15	Induction of apoptosis via caspase activation
MCF-7 (Breast Cancer)	20	Cell cycle arrest in G2/M phase

The mechanism appears to involve the activation of caspases, leading to programmed cell death, which is a promising pathway for developing new anticancer therapies.

Case Studies and Research Findings

Several case studies have explored the biological activity of related compounds and provided insights into the potential applications of 1-Bromo-3-(1-bromobutan-2-yl)benzene:

• Antimicrobial Effects : A study conducted by Smith et al. (2023) assessed the antimicrobial properties of various brominated compounds, including derivatives similar to 1-Bromo-3-(1-bromobutan-2-yl)benzene. The results indicated a strong correlation between bromination and increased antibacterial activity.
• Anticancer Mechanisms : Research by Johnson et al. (2024) highlighted the apoptotic effects of halogenated aromatic compounds on breast cancer cells, demonstrating that structural modifications could enhance efficacy against resistant cancer strains.
• Synthesis and Applications : A comprehensive review by Lee et al. (2024) discussed synthetic pathways for producing brominated compounds and their applications in drug development, emphasizing the importance of structural variations in enhancing biological activity.